
Molecular weight and formula of 1,3,5-
Tribromobenzene-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3,5-Tribromobenzene-d3

Cat. No.: B1482702 Get Quote

An In-depth Technical Guide to 1,3,5-Tribromobenzene-d3

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analysis of 1,3,5-Tribromobenzene-d3, a deuterated analog of

1,3,5-Tribromobenzene. This information is intended for researchers, scientists, and

professionals in the fields of drug development, analytical chemistry, and materials science.

Core Compound Properties
1,3,5-Tribromobenzene-d3 is a stable, isotopically labeled compound valuable as an internal

standard in mass spectrometry-based analytical methods and as a starting material for the

synthesis of complex deuterated molecules. Its properties are very similar to its non-deuterated

counterpart, with the key difference being the increased mass due to the presence of three

deuterium atoms on the benzene ring.

Physicochemical Data
The following table summarizes the key quantitative data for 1,3,5-Tribromobenzene-d3 and

its non-deuterated analog for comparison.
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Property
1,3,5-
Tribromobenzene-
d3

1,3,5-
Tribromobenzene

Data Source(s)

CAS Number 52921-77-4 626-39-1 [1][2]

Chemical Formula C₆D₃Br₃ C₆H₃Br₃ [2]

Molecular Weight 317.82 g/mol 314.80 g/mol [2][3]

Monoisotopic Mass 314.79732 Da 311.77849 Da [2][3]

Appearance Yellow powder
Colorless solid / Lump

powder
[1]

Melting Point

Not specified,

expected to be similar

to the non-deuterated

form

117-121 °C [1][4]

Boiling Point

Not specified,

expected to be similar

to the non-deuterated

form

271 °C [4][5]

Solubility

Not specified,

expected to be similar

to the non-deuterated

form

Soluble in hot ethanol

and acetic acid;

insoluble in water.

[4]

Synthesis and Analysis
Experimental Protocol: Synthesis of 1,3,5-
Tribromobenzene
While a specific protocol for the deuterated version is not readily available in the literature, a

common and well-documented method for the synthesis of the non-deuterated 1,3,5-

Tribromobenzene involves the deamination of 2,4,6-tribromoaniline.[5] To obtain the d3-analog,

one would need to start with a deuterated aniline or perform the reaction in a deuterated
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solvent that allows for H/D exchange. A general procedure is outlined below, adapted from

known methods for the non-deuterated compound.

Reaction: Deamination of 2,4,6-tribromoaniline.

Materials:

2,4,6-tribromoaniline

Ethanol (95%)

Benzene

Concentrated Sulfuric Acid

Sodium Nitrite (NaNO₂)

Procedure:

In a round-bottom flask, dissolve 2,4,6-tribromoaniline in a mixture of 95% ethanol and

benzene with heating.

Once dissolved, carefully and gradually add concentrated sulfuric acid to the solution over a

period of 1-2 hours while maintaining the temperature between 50-60 °C with stirring.

After the addition of sulfuric acid, add sodium nitrite in portions. An exothermic reaction will

occur.

Bring the reaction mixture to a boil and reflux for 2-3 hours.

After the reaction is complete, allow the mixture to cool to room temperature to allow for

crystallization.

Filter the resulting solid product and wash with water until the filtrate is neutral.

Dry the solid product to obtain 1,3,5-Tribromobenzene. The product can be further purified

by recrystallization from ethanol.
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Note on Deuteration:To synthesize 1,3,5-Tribromobenzene-d3, this procedure would need to

be adapted, likely by using deuterated sulfuric acid (D₂SO₄) and deuterated ethanol (EtOD) to

facilitate the replacement of the aromatic protons with deuterium through an electrophilic

substitution mechanism prior to or during the deamination process. The exact conditions for

such an exchange would require experimental optimization.

Visualization of Properties and Workflows
Logical Relationships of 1,3,5-Tribromobenzene-d3
The following diagram illustrates the key attributes and relationships of 1,3,5-
Tribromobenzene-d3.

Figure 1: Key Attributes of 1,3,5-Tribromobenzene-d3
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Figure 1: Key Attributes of 1,3,5-Tribromobenzene-d3

Experimental Workflow: Quality Control Analysis
The diagram below outlines a typical experimental workflow for the quality control analysis of

synthesized 1,3,5-Tribromobenzene-d3.
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Figure 2: Workflow for QC of 1,3,5-Tribromobenzene-d3
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Figure 2: Workflow for QC of 1,3,5-Tribromobenzene-d3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1482702?utm_src=pdf-body-img
https://www.benchchem.com/product/b1482702?utm_src=pdf-body
https://www.benchchem.com/product/b1482702?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1482702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1,3,5-Tribromobenzene | CAS#:626-39-1 | Chemsrc [chemsrc.com]

2. 1,3,5-Tribromobenzene-d3 | C6H3Br3 | CID 122236902 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1,3,5-Tribromobenzene | C6H3Br3 | CID 12279 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1,3,5-Tribromobenzene | 626-39-1 [chemicalbook.com]

5. 1,3,5-Tribromobenzene - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Molecular weight and formula of 1,3,5-
Tribromobenzene-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1482702#molecular-weight-and-formula-of-1-3-5-
tribromobenzene-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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